Dihydrokainic acid
Dihydrokainic acid
Dihydrokainic acid is a dicarboxylic acid. It is functionally related to a kainic acid.
Brand Name:
Vulcanchem
CAS No.:
52497-36-6
VCID:
VC0526118
InChI:
InChI=1S/C10H17NO4/c1-5(2)7-4-11-9(10(14)15)6(7)3-8(12)13/h5-7,9,11H,3-4H2,1-2H3,(H,12,13)(H,14,15)/t6-,7+,9-/m0/s1
SMILES:
CC(C)C1CNC(C1CC(=O)O)C(=O)O
Molecular Formula:
C10H17NO4
Molecular Weight:
215.25 g/mol
Dihydrokainic acid
CAS No.: 52497-36-6
Cat. No.: VC0526118
Molecular Formula: C10H17NO4
Molecular Weight: 215.25 g/mol
Purity: >95% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Dihydrokainic acid is a dicarboxylic acid. It is functionally related to a kainic acid. |
|---|---|
| CAS No. | 52497-36-6 |
| Molecular Formula | C10H17NO4 |
| Molecular Weight | 215.25 g/mol |
| IUPAC Name | (2S,3S,4R)-3-(carboxymethyl)-4-propan-2-ylpyrrolidine-2-carboxylic acid |
| Standard InChI | InChI=1S/C10H17NO4/c1-5(2)7-4-11-9(10(14)15)6(7)3-8(12)13/h5-7,9,11H,3-4H2,1-2H3,(H,12,13)(H,14,15)/t6-,7+,9-/m0/s1 |
| Standard InChI Key | JQPDCKOQOOQUSC-OOZYFLPDSA-N |
| Isomeric SMILES | CC(C)[C@H]1CN[C@@H]([C@H]1CC(=O)O)C(=O)O |
| SMILES | CC(C)C1CNC(C1CC(=O)O)C(=O)O |
| Canonical SMILES | CC(C)C1CNC(C1CC(=O)O)C(=O)O |
| Appearance | Solid powder |
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